2-(benzylthio)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole

• IUPAC Name: 2-benzylsulfanyl-1-(4-fluorophenyl)-5-(4-methoxyphenyl)imidazole
• InChI: InChI=1S/C23H19FN2OS/c1-27-21-13-7-18(8-14-21)22-15-25-23(28-16-17-5-3-2-4-6-17)26(22)20-11-9-19(24)10-12-20/h2-15H,16H2,1H3
• InChI Key: DYXLLRLIEVLEPX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)F)SCC4=CC=CC=C4
• Molecular Formula: C23H19FN2OS
• Molecular Weight: 390.5 g/mol
• CAS No.: 1207012-26-7

Description

2-(benzylthio)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole is a useful research compound. Its molecular formula is C23H19FN2OS and its molecular weight is 390.48. The purity is usually 95%.
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Scientific Research Applications

Therapeutic Potential and Anticancer Applications

Benzothiazole derivatives, including compounds structurally related to "2-(benzylthio)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole," exhibit a wide range of biological activities, notably in anticancer applications. The therapeutic potential of benzothiazoles, particularly 2-arylbenzothiazoles, has been highlighted for their potential antitumor properties. These compounds have attracted attention for the development of chemotherapeutic agents due to their capability to serve as ligands to various biomolecules, which is essential for the treatment of different human diseases and disorders, especially cancer. The structural simplicity and ease of synthesis of benzothiazoles facilitate the development of chemical libraries that could lead to the discovery of new chemical entities progressing towards clinical use. Such properties underscore the increasing importance of the benzothiazole nucleus in drug discovery and development (Kamal et al., 2015).

Antimicrobial and Antifungal Agents

Research has also revealed the significance of azole derivatives, including imidazole-based compounds, as potent antimicrobial and antifungal agents. Azole derivatives have garnered attention for their high efficacy, good tolerability, and oral availability, making them a critical component in the treatment of microbial infections. Structural modifications and molecular docking studies of azole derivatives, aimed at enhancing their biological activities, have provided useful information for synthesizing novel compounds with desirable pharmacological properties. This aspect of research highlights the importance of imidazole and benzimidazole scaffolds in designing antimicrobial compounds, underscoring their role in addressing the need for more effective treatments against resistant strains of bacteria and fungi (Emami et al., 2022).

Antioxidant and Anti-inflammatory Properties

The exploration of benzothiazole conjugates for their potential in developing chemotherapeutics has also extended to studying their antioxidant and anti-inflammatory properties. The promising biological profile of benzothiazoles and their ease of modification have made them attractive candidates for the design and development of new drugs aimed at treating inflammation and oxidative stress-related conditions. Research indicates that certain benzothiazole derivatives possess potent anticancer activity and could be further developed as drug candidates, highlighting the need for comprehensive characterization of their safety for clinical use as effective treatments (Ahmed et al., 2012).

Mechanism of Action

Target of Action

The primary targets of the compound “2-(benzylthio)-1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazole” are currently unknown

Biochemical Pathways

Without specific information on the compound’s targets, it is difficult to determine the exact biochemical pathways that are affected . Once the targets are identified, it will be possible to map out the pathways and understand the downstream effects.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown . These properties are crucial for understanding the compound’s bioavailability, or how much of the compound is able to reach its target site in the body.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . These effects would be determined by the compound’s mode of action and the biochemical pathways it affects.